molecular formula C14H28O3 B8618815 Decyl 3-hydroxybutanoate CAS No. 143894-92-2

Decyl 3-hydroxybutanoate

Cat. No. B8618815
CAS RN: 143894-92-2
M. Wt: 244.37 g/mol
InChI Key: YAJRQPDETHKLGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Decyl 3-hydroxybutanoate is a useful research compound. Its molecular formula is C14H28O3 and its molecular weight is 244.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality Decyl 3-hydroxybutanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Decyl 3-hydroxybutanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

143894-92-2

Molecular Formula

C14H28O3

Molecular Weight

244.37 g/mol

IUPAC Name

decyl 3-hydroxybutanoate

InChI

InChI=1S/C14H28O3/c1-3-4-5-6-7-8-9-10-11-17-14(16)12-13(2)15/h13,15H,3-12H2,1-2H3

InChI Key

YAJRQPDETHKLGZ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCOC(=O)CC(C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 100 ml one neck round bottom flask equipped with a Dean Stark trap, condenser and nitrogen inlet/outlet was charged with 20.8 g (0.20 moles) 3-hydroxybutyric acid, 63.3 g (0.40 moles) decyl alcohol, and 0.1 g sulfuric acid (based on 0.5 g/mole 3-hydroxybutyric acid). The mixture was heated to 140° C. for 8 hours and water was collected as the reaction proceeded. The acid was neutralized by washing three times with 50 ml saturated sodium bicarbonate solution. Approximately 50 ml ether was needed to break the emulsion. The organic layer was collected and dried over magnesium sulfate. Excess decyl alcohol was removed by high vacuum distillation to yield 28.3 g (58% yield) of clear viscous colorless oil. According to GC the product is 89.4% pure.
Quantity
20.8 g
Type
reactant
Reaction Step One
Quantity
63.3 g
Type
reactant
Reaction Step One
Quantity
0.1 g
Type
catalyst
Reaction Step One
[Compound]
Name
one
Quantity
100 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.